Cas no 23384-01-2 (Methanesulfonamide,1,1,1-trifluoro-N-(3-fluorophenyl)-)

Methanesulfonamide,1,1,1-trifluoro-N-(3-fluorophenyl)- Properties

Names and Identifiers

• Methanesulfonamide,1,1,1-trifluoro-N-(3-fluorophenyl)-
• 1,1,1,3'-Tetrafluoromethanesulfonanilide
• Methanesulfonanilide,1,1,1,3'-tetrafluoro- (8CI)
• 23384-01-2
• M-FLUORO CF3-METHANESULFONANILIDE
• DTXSID10879042
• 1,1,1-trifluoro-N-(3-fluorophenyl)methanesulfonamide
• AAYLSDIKTKMOFT-UHFFFAOYSA-N
• +Expand

• InChIKey： AAYLSDIKTKMOFT-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H5F4NO2S/c8-5-2-1-3-6(4-5)12-15(13,14)7(9,10)11/h1-4,12H
• SMILES： FC1C=CC=C(NS(C(F)(F)F)(=O)=O)C=1

Computed Properties

• Exact Mass: 242.99775
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 242.998
• Heavy Atom Count: 15
• Complexity: 308
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 54.6A^2

Experimental Properties

• PSA: 46.17